Ethyl6-[(4-chlorophenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate

• Molecular Formula: C20H16ClNO5
• Molecular Weight: 385.8 g/mol
• IUPAC Name: ethyl 6-[(4-chlorophenoxy)methyl]-[1,3]dioxolo[4,5-g]quinoline-7-carboxylate
• InChI: InChI=1S/C20H16ClNO5/c1-2-24-20(23)15-7-12-8-18-19(27-11-26-18)9-16(12)22-17(15)10-25-14-5-3-13(21)4-6-14/h3-9H,2,10-11H2,1H3
• InChI Key: XGIBAVOVOADMLB-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N=C2C=C3C(=CC2=C1)OCO3)COC4=CC=C(C=C4)Cl

Description

Ethyl6-[(4-chlorophenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate is a synthetic compound that has been widely used in scientific research. It belongs to the class of quinoline derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of Ethyl6-[(4-chlorophenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. It has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the activity of NF-κB, which is a transcription factor that regulates the expression of various genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
Ethyl6-[(4-chlorophenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, it has been shown to inhibit the replication of various viruses such as HIV-1 and HCV.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl6-[(4-chlorophenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate in lab experiments is its high potency. It has been shown to have activity at low concentrations, which makes it an attractive compound for drug development. Another advantage is its stability and solubility, which makes it easy to handle and store. However, one of the limitations of using this compound is its toxicity. It has been shown to have cytotoxic effects on normal cells at high concentrations, which limits its use in certain experiments.

Future Directions

There are several future directions for research on Ethyl6-[(4-chlorophenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its structure to improve its efficacy and reduce its toxicity. It is also important to study its pharmacokinetics and pharmacodynamics to understand its behavior in vivo. Finally, it is important to test its activity in animal models and clinical trials to evaluate its potential as a therapeutic agent.

Synthesis Methods

The synthesis of Ethyl6-[(4-chlorophenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate involves the reaction of 4-chlorobenzyl alcohol with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in the presence of potassium carbonate. The resulting product is then treated with ethyl chloroformate to obtain Ethyl6-[(4-chlorophenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate. The synthesis method has been optimized to yield a pure and stable product.

Scientific Research Applications

Ethyl6-[(4-chlorophenoxy)methyl][1,3]dioxolo[4,5-g]quinoline-7-carboxylate has been extensively used in scientific research. It has been studied for its potential as an anti-tumor agent, anti-inflammatory agent, and anti-viral agent. It has also been tested for its activity against various bacterial strains. The compound has shown promising results in all these studies and has been identified as a potential lead compound for drug development.